Cas no 16156-95-9 (1H-Imidazole,1-(2-chloroethyl)-2-methyl-4-nitro-)

• Product Name: 1H-Imidazole,1-(2-chloroethyl)-2-methyl-4-nitro-
• CAS No: 16156-95-9
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• CID: 216319
• PubChem ID: 85310
• Update Time: 2025-04-19

1H-Imidazole,1-(2-chloroethyl)-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(2-chloroethyl)-2-methyl-4-nitro-
• 1-(2-Chloroethyl)-2-methyl-4-nitro-1H-imidazole
• 1-(2-chloroethyl)-2-methyl-4-nitroimidazole
• BRN 0610469
• DTXSID10167198
• Imidazole, 1-(2-chloroethyl)-2-methyl-4-nitro-
• 16156-95-9

• Inchi： 1S/C6H8ClN3O2/c1-5-8-6(10(11)12)4-9(5)3-2-7/h4H,2-3H2,1H3
• InChI Key： GPHZIQJSCSATJL-UHFFFAOYSA-N
• SMILES： ClCCN1C=C([N+](=O)[O-])N=C1C

Computed Properties

• Exact Mass: 189.03064
• Monoisotopic Mass: 189.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.45
• Boiling Point: 364.8°Cat760mmHg
• Flash Point: 174.4°C
• Refractive Index: 1.604
• PSA: 60.96